Cas no 2137778-31-3 (2-Thiophenemethanesulfonamide, 5-ethyl-N,α-dimethyl-)

• Product Name: 2-Thiophenemethanesulfonamide, 5-ethyl-N,α-dimethyl-
• CAS No: 2137778-31-3
• MF: C₉H₁₅NO₂S₂
• MW: 233.350899934769
• CID: 5286280
• PubChem ID: 165445690
• Update Time: 2023-10-31

2-Thiophenemethanesulfonamide, 5-ethyl-N,α-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanesulfonamide, 5-ethyl-N,α-dimethyl-
• EN300-680504
• 1-(5-ethylthiophen-2-yl)-N-methylethane-1-sulfonamide
• 2137778-31-3

• Inchi： 1S/C9H15NO2S2/c1-4-8-5-6-9(13-8)7(2)14(11,12)10-3/h5-7,10H,4H2,1-3H3
• InChI Key： KJPYFJVLCPGGJP-UHFFFAOYSA-N
• SMILES： C1(C(C)S(NC)(=O)=O)SC(CC)=CC=1

Computed Properties

• Exact Mass: 233.05442107g/mol
• Monoisotopic Mass: 233.05442107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 82.8Ų

Experimental Properties

• Density: 1.217±0.06 g/cm3(Predicted)
• Boiling Point: 350.0±44.0 °C(Predicted)
• pka: 11.34±0.40(Predicted)